Cas no 35207-70-6 (trans-3-chlorocyclobutane-1-carboxylic acid)

• Product Name: trans-3-chlorocyclobutane-1-carboxylic acid
• CAS No: 35207-70-6
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• MDL: MFCD16661183
• CID: 1468953
• PubChem ID: 13815414
• Update Time: 2025-06-13

trans-3-chlorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-Chlorocyclobutanecarboxylic acid
• cyclobutanecarboxylic acid, 3-chloro-, trans-
• LogP
• trans-3-chlorocyclobutane-1-carboxylic acid
• SY100388
• 3-chlorocyclobutane-1-carboxylicacid
• SY024876
• GS-5439
• MFCD16661183
• 3-CHLOROCYCLOBUTANE-1-CARBOXYLIC ACID
• MFCD07366750
• EN300-90453
• 3-chlorocyclobutanecarboxylic
• AS-52768
• 3-chlorocyclobutanecarboxylic acid
• 35207-71-7
• 35207-70-6
• Cyclobutanecarboxylic acid, 3-chloro-
• DTXSID80550391
• P15601
• 3-chloro-cyclobutane-1-carboxylic acid
• cis-3-Chlorocyclobutanecarboxylic acid
• A25714
• SCHEMBL301211
• trans-3-Chlorocyclobutanecarboxylicacid
• AKOS006375531
• DB-069167
• CS-0047788
• UJPLLCVUUMDULO-UHFFFAOYSA-N
• AKOS006238569
• 35207-69-3
• AKOS006375530
• DB-360209
• CS-0051401
• P10434
• PB13057

• MDL： MFCD16661183
• Inchi： 1S/C5H7ClO2/c6-4-1-3(2-4)5(7)8/h3-4H,1-2H2,(H,7,8)
• InChI Key： UJPLLCVUUMDULO-UHFFFAOYSA-N
• SMILES： ClC1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 134.01351
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 253.437°C at 760 mmHg
• Flash Point: 107.075°C
• Refractive Index: 1.503
• PSA: 37.3

Additional information on trans-3-chlorocyclobutane-1-carboxylic acid

Research Brief on trans-3-Chlorocyclobutane-1-carboxylic Acid (CAS: 35207-70-6)

trans-3-Chlorocyclobutane-1-carboxylic acid (CAS: 35207-70-6) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a valuable building block in the synthesis of more complex molecules, particularly in the development of novel therapeutics. Recent studies have explored its utility in medicinal chemistry, focusing on its role as a scaffold for bioactive compounds and its potential in targeting specific biological pathways.

One of the key areas of interest is the compound's stereochemistry, which plays a critical role in its interactions with biological targets. The trans configuration of the chlorine and carboxylic acid groups provides a rigid framework that can be leveraged to design selective inhibitors or modulators of enzymes and receptors. Recent research has highlighted its use in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are of interest for their neuropharmacological properties. Additionally, its incorporation into peptidomimetics has shown promise in enhancing the stability and bioavailability of peptide-based drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of trans-3-chlorocyclobutane-1-carboxylic acid as a precursor in the synthesis of cyclobutane-containing protease inhibitors. The study revealed that the compound's rigid structure could improve binding affinity to target proteases, thereby enhancing inhibitory activity. Another study in Bioorganic & Medicinal Chemistry Letters explored its potential in the design of small-molecule agonists for G-protein-coupled receptors (GPCRs), showcasing its versatility in drug design.

From a synthetic chemistry perspective, advancements in the preparation of trans-3-chlorocyclobutane-1-carboxylic acid have also been reported. Recent methodologies emphasize greener and more efficient routes, such as catalytic asymmetric synthesis, to produce the compound with high enantiomeric purity. These developments are critical for scaling up production and ensuring consistent quality for pharmaceutical applications.

In conclusion, trans-3-chlorocyclobutane-1-carboxylic acid (CAS: 35207-70-6) continues to be a molecule of significant interest in chemical biology and drug discovery. Its structural features and synthetic accessibility make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies are expected to further explore its applications in targeted drug delivery and precision medicine, solidifying its role in the advancement of pharmaceutical sciences.